2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C20H19N3O3/c1-14-15(2)21-13-23(20(14)25)12-19(24)22-16-8-10-18(11-9-16)26-17-6-4-3-5-7-17/h3-11,13H,12H2,1-2H3,(H,22,24)
• InChI Key: QPINMHHMYBFVPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is expressed in the mitochondrial membrane of various cells. TSPO is involved in several physiological and pathological processes, including apoptosis, inflammation, and neurodegeneration. Therefore, DPA-714 has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Biological Effects and Environmental Fate of Acetamide Derivatives

Acetamide and its derivatives have been the subject of research due to their commercial importance and biological implications. Kennedy (2001) reviewed the toxicology of acetamide and related compounds, highlighting the considerable addition to our knowledge about the biological consequences of exposure. The study delves into the various biological responses and environmental toxicology, emphasizing the significance of understanding the impact of these chemicals on human health and the environment (Kennedy, 2001).

Analgesic Effects of Acetaminophen and Its Mechanisms

The analgesic effects of acetaminophen, a widely used analgesic and antipyretic drug, have been extensively studied. Research has focused on its complex metabolism and analgesic mechanisms, including its metabolization to N-acylphenolamine (AM404) and its action on the transient receptor potential vanilloid 1 (TRPV1) and cannabinoid 1 receptors. These insights suggest the intricate pathways through which acetaminophen and potentially related acetamide derivatives exert their effects, providing a basis for understanding their analgesic mechanisms (Ohashi & Kohno, 2020).

Environmental Protection and Degradation

The environmental implications of acetaminophen, including its degradation and the adsorptive elimination from water, have been thoroughly reviewed. These studies shed light on the environmental fate and the advanced oxidation processes used to treat acetaminophen contamination in water. For instance, Qutob et al. (2022) explored the degradation pathways, by-products, and biotoxicity of acetaminophen in various environmental mediums, emphasizing the importance of effective degradation methods to mitigate its ecological impact (Qutob et al., 2022).